Cas no 1260829-30-8 (3-(2-bromo-4-methylphenyl)azetidine)

• Product Name: 3-(2-bromo-4-methylphenyl)azetidine
• CAS No: 1260829-30-8
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6140654
• PubChem ID: 129953678
• Update Time: 2025-10-29

3-(2-bromo-4-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methylphenyl)azetidine
• EN300-1898030
• 1260829-30-8

• Inchi： 1S/C10H12BrN/c1-7-2-3-9(10(11)4-7)8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： LUKINUYGFZGNLF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1CNC1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-bromo-4-methylphenyl)azetidine

3-(2-Bromo-4-Methylphenyl)Azetidine: A Comprehensive Overview

3-(2-Bromo-4-Methylphenyl)Azetidine (CAS No. 1260829-30-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its azetidine ring system and substituted phenyl group, exhibits unique chemical properties that make it a valuable tool in various research and industrial applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential applications of 3-(2-Bromo-4-Methylphenyl)Azetidine, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The molecular structure of 3-(2-Bromo-4-Methylphenyl)Azetidine consists of a four-membered azetidine ring fused with a bromo-substituted methylphenyl group. The azetidine ring, a saturated four-membered ring containing one nitrogen atom, contributes to the compound's rigidity and unique electronic properties. The bromine atom at the 2-position of the phenyl ring introduces additional electronic effects, enhancing the compound's reactivity and making it an attractive substrate for various chemical transformations. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems and its potential as a building block in drug design.

One of the most notable aspects of 3-(2-Bromo-4-Methylphenyl)Azetidine is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can serve as an effective precursor for constructing complex molecules with diverse functional groups. For instance, the bromine atom at the phenyl ring can undergo nucleophilic substitution reactions, enabling the introduction of various substituents that expand the compound's functional diversity. Furthermore, the azetidine ring's reactivity has been exploited in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders and cancer.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(2-Bromo-4-Methylphenyl)Azetidine. Quantum mechanical calculations reveal that the nitrogen atom in the azetidine ring exhibits partial double-bond character due to conjugation with adjacent atoms. This characteristic not only influences the compound's stability but also plays a critical role in its interactions with biomolecules. Experimental studies corroborate these findings, showing that 3-(2-Bromo-4-Methylphenyl)Azetidine exhibits moderate binding affinity to certain protein targets, suggesting its potential as a lead compound in drug discovery.

The biological activity of 3-(2-Bromo-4-Methylphenyl)Azetidine has been a focal point of recent research efforts. In vitro assays have demonstrated that this compound possesses anti-inflammatory and antioxidant properties, which could be harnessed for developing therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, preliminary toxicity studies indicate that 3-(2-Bromo-4-Methylphenyl)Azetidine exhibits low cytotoxicity against normal human cells, further supporting its potential as a safe drug candidate.

In terms of industrial applications, 3-(2-Bromo-4-Methylphenyl)Azetidine has shown promise as a high-performance material precursor. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in materials science have leveraged this compound's ability to form stable π-conjugated systems, paving the way for innovative applications in flexible electronics and energy storage devices.

Despite its numerous advantages, challenges remain in fully realizing the potential of 3-(2-Bromo-4-Methylphenyl)Azetidine. For instance, large-scale synthesis remains a hurdle due to the complexity of current synthetic routes. However, ongoing research is focused on developing more efficient and cost-effective methods for producing this compound on an industrial scale. Additionally, further preclinical studies are required to fully understand its pharmacokinetics and long-term safety profile before it can be considered for clinical trials.

In conclusion, 3-(2-Bromo-4-Methylphenyl)Azetidine (CAS No. 1260829-30-8) stands out as a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structural features, versatile reactivity, and promising biological activities position it as a valuable asset in both academic research and industrial applications. As advancements in synthetic methods and computational modeling continue to unfold, we can expect even greater insights into this intriguing molecule's capabilities and potential uses.